Cas no 2172434-63-6 (9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172434-63-6
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 6052283
• PubChem ID: 165963778
• Update Time: 2025-11-06

9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane
• 2172434-63-6
• 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane
• EN300-1280099

• Inchi： 1S/C16H31NO/c1-12-15(5,6)11-17-16(18-12)9-7-13(8-10-16)14(2,3)4/h12-13,17H,7-11H2,1-6H3
• InChI Key： RIZYTNOELSXHEV-UHFFFAOYSA-N
• SMILES： O1C(C)C(C)(C)CNC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro5.5undecane

Introduction to 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172434-63-6)

9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172434-63-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural complexity.

The spirocyclic framework of 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane is characterized by the presence of a spiro junction between a 10-membered ring and a 5-membered ring, with an oxygen atom and a nitrogen atom incorporated into the structure. This unique arrangement provides the compound with enhanced stability and conformational rigidity, which are crucial for optimizing its pharmacological properties.

Recent studies have explored the potential of 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane in various therapeutic areas. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and metabolic disorders.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane exhibits potent agonist activity at the serotonin 5-HT_1A receptor. This receptor is involved in regulating mood and anxiety, making it a promising target for the development of novel antidepressants and anxiolytics. The compound's ability to selectively bind to this receptor suggests its potential as a lead candidate for further drug development.

Beyond its activity at GPCRs, 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The structural features of 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane, including the tert-butyl group and the trimethyl substitution on the spirocyclic core, contribute to its favorable pharmacokinetic properties. These features enhance its solubility and metabolic stability, which are essential for ensuring effective drug delivery and prolonged therapeutic effects.

In addition to its biological activities, the synthesis of 9-tert-butyl-2,3,3-trimethyl-1-oxa-5-azaspiro[5.5]undecane has been optimized to improve yield and scalability. A recent publication in Organic Letters described an efficient synthetic route that utilizes palladium-catalyzed cross-coupling reactions to construct the spirocyclic core. This synthetic method not only simplifies the preparation process but also allows for the facile introduction of various functional groups to explore structure–activity relationships (SAR).

The potential applications of 9-tetrt-butyl--trimethyl--oxa--azaspiro[]undecane extend beyond traditional small molecule drugs. Its unique chemical structure makes it an attractive scaffold for developing prodrugs and drug conjugates. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes or enzymatic activation. By attaching this compound to other therapeutic agents or targeting moieties, researchers can enhance drug delivery specificity and reduce off-target effects.

In conclusion, 9-tetrt-butyl--trimethyl--oxa--azaspiro[]undecane (CAS No. 2172434-63-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique spirocyclic structure provides a robust foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to play a significant role in advancing drug discovery efforts.